Cas no 1057404-44-0 (3-chloro-5-methyl-1H-indole-2-carboxylic acid)

• Product Name: 3-chloro-5-methyl-1H-indole-2-carboxylic acid
• CAS No: 1057404-44-0
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4570167
• PubChem ID: 28330545
• Update Time: 2025-06-08

3-chloro-5-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-methyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C10H8ClNO2/c1-5-2-3-7-6(4-5)8(11)9(12-7)10(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： AVCWHEXQDFHGOB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(Cl)=C1C(O)=O

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 191-193 °C
• Boiling Point: 437.8±40.0 °C at 760 mmHg
• Flash Point: 218.6±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-chloro-5-methyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 3-chloro-5-methyl-1H-indole-2-carboxylic acid

Introduction to 3-chloro-5-methyl-1H-indole-2-carboxylic acid (CAS No. 1057404-44-0)

3-chloro-5-methyl-1H-indole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1057404-44-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both chloro and methyl substituents on the indole ring system imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery.

The indole core is a well-documented motif in bioactive molecules, with numerous natural products and pharmacologically relevant compounds featuring this structural motif. The specific substitution pattern in 3-chloro-5-methyl-1H-indole-2-carboxylic acid enhances its reactivity, enabling diverse chemical transformations that can be exploited for synthesizing novel analogs. This compound serves as a valuable intermediate in the preparation of more complex molecules, particularly in the development of therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in indole derivatives as potential candidates for treating neurological disorders, infectious diseases, and cancer. The structural features of 3-chloro-5-methyl-1H-indole-2-carboxylic acid make it an attractive building block for designing molecules that interact with biological targets such as enzymes and receptors. For instance, studies have shown that indole-based compounds can modulate neurotransmitter systems, which has implications for the treatment of conditions like depression and anxiety.

Moreover, the chloro substituent on the indole ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are crucial for further functionalization. This property has been leveraged in synthetic protocols to introduce additional pharmacophores, thereby tailoring the chemical entity for specific biological activities. Researchers have explored its utility in generating derivatives with enhanced binding affinity and selectivity for target proteins.

Recent advancements in computational chemistry have also highlighted the importance of 3-chloro-5-methyl-1H-indole-2-carboxylic acid as a starting material for structure-based drug design. Molecular modeling studies have demonstrated that modifications at the chloro and methyl positions can significantly influence the interactions with biological macromolecules. This knowledge has guided the rational design of novel compounds with improved pharmacokinetic profiles and reduced toxicity.

The carboxylic acid moiety in 3-chloro-5-methyl-1H-indole-2-carboxylic acid provides an additional handle for further derivatization, allowing for the formation of esters, amides, or salts that can enhance solubility or stability. These derivatives have been investigated for their potential as prodrugs or carriers in drug delivery systems. The versatility of this compound underscores its importance as a key intermediate in synthetic organic chemistry and pharmaceutical development.

In conclusion, 3-chloro-5-methyl-1H-indole-2-carboxylic acid (CAS No. 1057404-44-0) represents a promising scaffold for medicinal chemistry applications. Its unique structural features and reactivity make it a valuable tool for generating novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly significant role in the development of next-generation pharmaceuticals.